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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

An In-Depth Technical Guide to Cesium Tribromide (CsBr₃)

Introduction
Cesium tribromide (CsBr₃) is an inorganic compound notable for containing the tribromide

anion (Br₃⁻). It is not a compound with cesium in a +3 oxidation state; rather, it is an ionic

compound consisting of the cesium cation (Cs⁺) and the linear tribromide anion.[1] This

material is of interest to researchers for its role as a bromine source and as an oxidizing agent

in chemical synthesis. This guide provides a comprehensive overview of its physical and

chemical properties, synthesis protocols, and key reactions.

Physical and Chemical Properties
Cesium tribromide presents as a solid at room temperature. Its appearance is most

commonly described as an orange solid or as dark red, rhombic crystals.[2][3] The compound

is stable in dry air but decomposes upon contact with water, releasing bromine vapor,

particularly in concentrated solutions.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Cesium tribromide reported

in the literature. A notable discrepancy exists in the reported melting point, which may be

attributable to different measurement conditions or sample purity.
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Property Value Source(s)

Molecular Formula CsBr₃ [2][4]

Molar Mass 372.62 g/mol [4][5][6]

372.617 g/mol [2]

372.63 g/mol [3]

Appearance Orange solid, Dark red crystals [2]

Rhombic crystals [3]

Melting Point 38 °C (decomposes) [2]

180 °C [3]

Crystal System Orthorhombic [2][7]

Space Group Pmnb [2][7]

Lattice Constants a = 6.522(5) Å [7]

b = 10.037(3) Å [7]

c = 9.539(9) Å [7]

Br-Br Bond Distances
2.440 Å and 2.698 Å

(unsymmetrical)
[7]

Experimental Protocols
Several methods for the synthesis of Cesium tribromide have been reported. The choice of

method may depend on the desired purity, yield, and available starting materials.

Protocol 1: Direct Reaction with Liquid Bromine
This method involves the direct combination of cesium bromide and liquid bromine.[1]

Materials:

Finely powdered Cesium Bromide (CsBr)
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Liquid Bromine (Br₂)

Procedure:

Add finely powdered CsBr to an excess of liquid bromine in a suitable reaction vessel.

Allow the reaction to proceed, forming CsBr₃.

Gently heat the mixture to drive off the excess, unreacted bromine.

The remaining solid product is Cesium tribromide.

Protocol 2: Crystallization from Aqueous Solution
This protocol yields CsBr₃ crystals from a concentrated aqueous solution.[2]

Materials:

Cesium Bromide (CsBr)

Bromine (Br₂)

Deionized water

Procedure:

Prepare a concentrated aqueous solution of Cesium Bromide.

Introduce a large amount of bromine into the CsBr solution and stir until dissolved.

Allow the solution to stand, facilitating the crystallization of Cesium tribromide.

For obtaining single crystals suitable for X-ray diffraction, recrystallization from bromine

water can be performed.[7]

Protocol 3: In Situ Bromine Generation (Hydrothermal)
This method generates the required bromine in situ through a hydrothermal reaction.[2]
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Materials:

Cesium Bromide (CsBr)

Cesium Bromate (CsBrO₃)

Hydrobromic Acid (HBr)

Procedure:

Combine Cesium Bromide, Cesium Bromate, and Hydrobromic acid in a hydrothermal

reaction vessel.

The reaction between the bromate and hydrobromic acid generates bromine within the

solution.

The in situ generated bromine then reacts with the cesium bromide to form Cesium
tribromide under hydrothermal conditions.

Visualized Workflows and Reactions
Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of Cesium
tribromide via direct reaction, a common and straightforward laboratory method.
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Starting Materials

Start: Reagents

Powdered CsBr Liquid Br₂

Step 1: Combine Reagents
in Reaction Vessel

Step 2: Gentle Heating
(Drive off excess Br₂)

Reaction Mixture

Step 3: Isolation

Crude Product

End: Final Product
(Solid CsBr₃)

Click to download full resolution via product page

Caption: Workflow for the direct synthesis of Cesium tribromide.

Role as an Oxidizing Agent
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Cesium tribromide can function as an oxidizing agent. For example, it has been used to

oxidize certain Gold(I) complexes to Gold(II) or Gold(III) complexes.[2]

Cesium Tribromide
(Cs⁺[Br₃]⁻)

Oxidation Reaction

Oxidizing Agent

Gold(I) Complex
(e.g., NHC-Au(I))

Substrate

Gold(II) Product Gold(III) Product
Cesium Bromide

(CsBr)

Click to download full resolution via product page

Caption: Oxidation of Au(I) complexes using Cesium tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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